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Compound of Interest

Compound Name: 2-(3-Chlorophenyl)oxirane

CAS No.: 20697-04-5

Cat. No.: B1581207

Get Quote

Executive Summary
2-(3-Chlorophenyl)oxirane is a reactive epoxide intermediate frequently employed in the

synthesis of chiral drugs and agrochemicals.[2][3] While valuable for its electrophilic utility, this

compound possesses significant alkylating potential.[1][2] Its oxirane ring is highly strained and

susceptible to nucleophilic attack by biological macromolecules (DNA, proteins), presenting

risks of genotoxicity and severe irritation.[1][2]

This guide moves beyond basic SDS data to provide a mechanistic view of the compound's

hazards, defining the causality between its chemical structure and necessary engineering

controls.[1]

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6][7][8][9][10]
Understanding the physical state and volatility of this compound is critical for determining

containment strategies.[1]
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Property Data Relevance to Safety

CAS Registry No.

20697-04-5 (racemic)62600-

71-9 (R-isomer)115648-90-3

(S-isomer)

Verification of specific isomer

inventory.[2][3]

IUPAC Name 2-(3-Chlorophenyl)oxirane
Unambiguous identification.[2]

[3]

Synonyms
m-Chlorostyrene oxide; 3-

Chlorostyrene oxide
Common trade names.[2][3]

Molecular Formula C₈H₇ClO MW: 154.59 g/mol

Boiling Point 214–230 °C (at 760 mmHg)
Low volatility at RT, but vapors

form upon heating.[1][2][3]

Density ~1.13 – 1.28 g/cm³
Heavier than water; sinks in

aqueous spills.[1][2][3]

Solubility
Low in water; Soluble in

organic solvents

Lipophilic nature facilitates skin

absorption.[1][2][3]

Flash Point > 80 °C (Estimate)
Combustible Class IIIA liquid.

[1][2][3]

Hazard Identification (GHS & Structural Alerts)
While many Safety Data Sheets (SDS) classify this compound primarily as an irritant, structural

alerts necessitate treating it as a potential mutagen.[1][2] The epoxide moiety is a known

pharmacophore for DNA alkylation.[1][2]

GHS Classification (Harmonized)[1][2][7]
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Hazard Class Code Hazard Statement

Skin Corrosion/Irritation H315
Causes skin irritation.[2][3][4]

[5][6]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1][2][3][7][5][6]

STOT - Single Exposure H335
May cause respiratory

irritation.[2][3][7][5][6]

Sensitization, Skin H317

May cause an allergic skin

reaction (structural alert).[1][2]

[3]

Critical Note on Genotoxicity: Although specific H350 (Carcinogenicity) or H341 (Mutagenicity)

labels may not appear on all vendor SDSs for the 3-chloro isomer, the parent compound

(Styrene Oxide) is a Group 2A carcinogen (IARC).[1][2] Researchers must apply the

Precautionary Principle, handling 2-(3-Chlorophenyl)oxirane as a suspected genotoxin due to

its capacity to form DNA adducts via ring-opening alkylation.[1][2][3]

Toxicological Mechanism & Metabolic Fate[2][3]
To understand the toxicity, one must understand the metabolic competition between

detoxification and DNA damage.[1] The primary danger lies in the electrophilic attack of the

oxirane ring on nucleophilic sites in DNA (e.g., N7-guanine).[1][2]

Mechanism of Action[1][10][13][14]
Direct Alkylation: The strained three-membered ring opens, allowing the electrophilic carbon

to covalently bind to cellular macromolecules.[1][2]
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Oxidative Stress: Depletion of cellular glutathione (GSH) during conjugation reduces the

cell's antioxidant capacity.[1][2]

Metabolic Pathways (Detoxification)
The body attempts to detoxify this compound via two primary enzymatic routes:[1][2]

Epoxide Hydrolase (mEH/sEH): Hydrolyzes the epoxide to a less toxic vicinal diol.[1][2][8]

Glutathione S-Transferase (GST): Conjugates the epoxide with glutathione for excretion.[1]

[2]

Figure 1: Metabolic Fate & Toxification Pathways This diagram illustrates the competition

between safe detoxification and toxicological damage.[1]
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Caption: Figure 1. The electrophilic epoxide (Red) can either alkylate DNA (leading to toxicity)

or be detoxified by hydrolases and transferases (Blue) into safe metabolites (Green).[1][2]

Safe Handling & Engineering Controls
Every protocol involving this compound requires a Zero-Skin-Contact policy.[2][3]

Engineering Controls[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubmed.ncbi.nlm.nih.gov/19340413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://www.benchchem.com/product/b1581207/docs?utm_src=pdf-body-img#technical-safety-guide-2-3-chlorophenyl-oxirane-1-2-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138715/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorostyrene-oxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9353541.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Barrier: All open handling must occur within a certified Chemical Fume Hood (face

velocity > 0.5 m/s).[1][2]

Secondary Containment: Use spill trays for all reaction vessels to prevent benchtop

contamination.[1][2]

Personal Protective Equipment (PPE) Matrix
Body Part Protection Standard Rationale

Hands

Double Gloving:Inner: Nitrile

(0.11 mm)Outer: Nitrile (0.11

mm) or Laminate

Epoxides can permeate thin

nitrile.[2][3] Double gloving

provides a breakthrough time

buffer.[1][2] Change outer

gloves every 30 mins.[1][2]

Eyes Chemical Splash Goggles

Face shield required if

handling volumes > 50 mL.[1]

[2][3]

Respiratory

N95 (Solids/Mists) or Half-

mask with Organic Vapor

cartridges (if outside hood)

Prevents inhalation of aerosols

or vapors during heating.[1][2]

[3]

Body
Lab Coat (Cotton/Poly) +

Chemical Apron

Prevents soaking of clothes in

case of splash.[1][2][3]

Emergency Response Protocols
In the event of a spill or exposure, immediate action is required to prevent systemic absorption

or polymerization.[1]

Experimental Protocol: Chemical Deactivation of Spills
Do not simply wipe up epoxides.[1][2] Chemically quench them to destroy the reactive ring.[1]

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1][2]

Prepare Quench Solution: Mix 10% aqueous sodium bisulfite (NaHSO₃) or a solution of

glycine/water (1M). These nucleophiles rapidly open the epoxide ring, rendering it non-
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alkylating.[1][2]

Apply: Gently pour the quench solution over the spill, working from the outside in.[1][2]

Wait: Allow 15–20 minutes for the reaction to occur.

Clean: Absorb the neutralized liquid with vermiculite or sand.[1][2] Dispose of as hazardous

chemical waste.[1][2]

Figure 2: Emergency Decision Logic Follow this workflow to determine the appropriate

response scale.
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Caption: Figure 2. Decision tree for categorizing and responding to 2-(3-Chlorophenyl)oxirane
incidents.
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Storage & Stability
Temperature: Store at 2–8 °C (Refrigerator). Epoxides can undergo slow polymerization or

hydrolysis at room temperature.[1][2]

Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture ingress

(hydrolysis risk).[1][2]

Incompatibilities: Keep strictly separated from strong acids (catalyze polymerization), bases

(ring opening), and amines.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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